3-Benzylthiazolium Bromide

• IUPAC Name: 3-benzyl-1,3-thiazol-3-ium;bromide
• InChI: InChI=1S/C10H10NS.BrH/c1-2-4-10(5-3-1)8-11-6-7-12-9-11;/h1-7,9H,8H2;1H/q+1;/p-1
• InChI Key: BVVXTLWKNXVYDS-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)C[N+]2=CSC=C2.[Br-]
• Molecular Formula: C10H10BrNS
• DSSTOX Substance ID: DTXSID70469382
• Molecular Weight: 256.16 g/mol
• CAS RN: 75066-50-1

Description

3-Benzylthiazolium bromide (3-BTB) is a synthetic organic compound used in a variety of laboratory experiments. It is a colorless solid that can be easily synthesized from commercially available starting materials. 3-BTB is used in many areas of scientific research, including biochemistry, physiology, and pharmacology.

Scientific Research Applications

Oxidative Reactions

3-Benzylthiazolium bromide is involved in oxidative reactions under anaerobic conditions. It is oxidized by dimethyl sulfoxide, yielding 3-benzyl-4-methyl-4-thiazolin-2-one (Sorensen & Ingraham, 1969).

Precursor in Palladium(II) Complex Synthesis

It acts as a precursor in synthesizing mono- and dinuclear palladium(II) benzothiazolin-2-ylidene complexes. These complexes have shown catalytic activities toward Heck coupling reactions (Yen et al., 2006).

Heterocyclic Compound Synthesis

This compound is utilized in synthesizing new heterocycles with dicoordinated phosphorus. These include 3-substituted thiazolo[3,2-d][1,4,2]diazaphosphole and its derivatives (Bansal et al., 1992).

Catalytic Applications

It is used in potassium bromide-catalyzed NS bond formation via oxidative dehydrogenation, proving to be crucial in synthesizing important compounds (Yu et al., 2017).

Hydrolysis Studies

The hydrolysis of its related compound, 3-benzyl-5-(2-hydroxethyl)-4-methylthiazolium bromide, has been studied in detail, providing insights into Breslow mechanism (Heiber-Langer et al., 1992).

Anticancer Activity

Compounds derived from it, like 4-(4-oxo-2-arylthiazolidin-3-yl)benzenesulfonamides, have shown potential anticancer activity and selective inhibition of carbonic anhydrase IX (Suthar et al., 2013).

Catalysis of Benzoin Condensation

It catalyzes the formation of benzoin from benzaldehyde, a significant reaction in organic synthesis (White & Leeper, 2001).

Safety and Hazards

3-Benzylthiazolium Bromide can cause skin irritation and serious eye irritation. Precautionary measures include washing thoroughly after handling, wearing protective gloves, eye protection, and face protection. If skin or eye irritation occurs, medical advice should be sought.

Future Directions

While specific future directions for 3-Benzylthiazolium Bromide are not mentioned in the search results, similar compounds have been studied for various applications. For instance, benzothiazole and benzoxazole linked 1,2,3-triazoles have shown promising antibacterial activity, suggesting potential future directions in medicinal chemistry.

Mechanism of Action

Action Environment

The action, efficacy, and stability of 3-Benzylthiazolium Bromide can be influenced by various environmental factors. These may include factors such as pH, temperature, and the presence of other molecules or ions in the environment. For instance, the compound is recommended to be stored under inert gas at room temperature , suggesting that it may be sensitive to oxidation and/or moisture.

Biochemical Analysis

Biochemical Properties

3-Benzylthiazolium Bromide plays a significant role in biochemical reactions, particularly as a redox catalyst. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with dehydrogenases, which are enzymes involved in oxidation-reduction reactions. The nature of these interactions often involves the transfer of electrons, which is crucial for the catalytic activity of these enzymes. Additionally, this compound can interact with other proteins and biomolecules, influencing their structure and function through redox mechanisms .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the activity of signaling pathways that are dependent on redox states, thereby influencing gene expression patterns. This modulation can lead to changes in cellular metabolism, affecting processes such as energy production and biosynthesis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, including enzymes, and can either inhibit or activate their activity. This binding often involves the formation of covalent or non-covalent interactions, which can alter the conformation and function of the target biomolecule. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under inert gas conditions but can degrade over time when exposed to moisture or light. Long-term exposure to this compound in in vitro or in vivo studies has been associated with sustained changes in cellular function, including alterations in metabolic activity and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced enzymatic activity and improved cellular function. At high doses, it can cause toxic or adverse effects, including oxidative stress and cellular damage. Threshold effects have been observed, where the compound’s impact on cellular function changes dramatically beyond a certain dosage level .

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to redox reactions. It interacts with enzymes such as dehydrogenases and oxidases, which play key roles in metabolic processes. These interactions can affect metabolic flux and the levels of various metabolites, influencing overall cellular metabolism. The compound’s involvement in these pathways highlights its importance in maintaining cellular redox balance and metabolic homeostasis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes. The compound’s localization and accumulation within specific cellular compartments can influence its activity and function. For example, its distribution within mitochondria can affect mitochondrial function and energy production .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, the compound may localize to the mitochondria, where it can influence mitochondrial redox states and metabolic activity. Understanding the subcellular localization of this compound is essential for elucidating its role in cellular processes .

Q & A

Q1: What is the role of 3-Benzylthiazolium Bromide in organic synthesis?

A1: this compound, in conjunction with a base, acts as a redox catalyst for the oxidation of aldehydes. [] This catalytic activity is coupled with the simultaneous reduction of specific organic compounds. [] While the provided abstracts don't specify the exact reactions or substrates, this suggests the compound plays a role in oxidation-reduction reactions relevant to organic synthesis.